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Compound of Interest

[1-(2,4-Dimethylphenyl)ethyl]
Compound Name:
(propan-2-yl)Jamine

Cat. No.: B15266024

Get Quote

Executive Summary & Compound Identity

1-(2,4-Dimethylphenyl)ethylamine is a chiral primary amine structurally characterized by a
phenyl ring substituted with methyl groups at the 2 and 4 positions, and an ethylamine chain

where the amino group is attached to the benzylic carbon (C1).
¢ |[UPAC Name: 1-(2,4-dimethylphenyl)ethanamine[1][2][3]
e Common Names:
,2,4-Trimethylbenzylamine; 1-(2,4-Xylyl)ethylamine.
e CAS Numbers:
o Racemic: 102877-07-6[3]
o (R)-Isomer: 856563-10-5[2]

o (S)-Isomer: 1305710-73-9[4][5]
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e Molecular Formula: C

H
N[2][3][6][]

e Primary Application: Enantiomeric resolution of acidic pharmaceutical intermediates
(CMC/Process Chemistry).

e Pharmacological Class: Substituted Benzylamine (Amphetamine homologue with shortened
chain).

Chemical Mechanism of Action: Chiral Resolution

For drug development professionals in Process Chemistry and CMC (Chemistry,
Manufacturing, and Controls), the primary "mechanism of action” for this molecule is its ability
to discriminate between enantiomers of acidic compounds via Diastereomeric Salt Formation.

The Molecular Recognition Mechanism

The mechanism relies on the interaction between the chiral base (B*)—in this case, (R)- or
(S)-1-(2,4-Dimethylphenyl)ethylamine—and a racemic acid (A_rac).

e Proton Transfer: The amine accepts a proton from the carboxylic acid, forming an
ammonium-carboxylate ion pair.

» Diastereomer Formation:
o (R)-Base + (R)-Acid
(R,R)-Salt
o (R)-Base + (S)-Acid
(R,S)-Salt

o Thermodynamic Discrimination: Unlike enantiomers (which have identical physical properties
in achiral environments), the resulting diastereomeric salts possess distinct lattice energies,
solubilities, and melting points.
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+ Selective Crystallization: The system is engineered such that one diastereomer precipitates
while the other remains in solution (Marckwald's Principle).

Structural Advantages

The 2,4-dimethyl substitution on the phenyl ring provides specific steric bulk that enhances
chiral recognition compared to unsubstituted 1-phenylethylamine.

o Steric Lock: The ortho-methyl group (position 2) restricts rotation around the C(benzyl)-
C(phenyl) bond, creating a more rigid "chiral pocket" for recognition.

« Lipophilicity: The methyl groups increase lipophilicity (LogP), altering the solubility profile in
non-polar organic solvents often used in crystallization (e.g., Toluene, MTBE).

Visualization: Chiral Resolution Workflow

Racemic Acid Mixture Chiral Reagent
(R-Acid + S-Acid) (S)-1-(2,4-Dimethylphenyl)ethylamine

N

Acid-Base Reaction
(Solvent: Ethanol/Water)

lon Pairing

Diastereomeric Salt Mixture
(S-Base-R-Acid) + (S-Base-S-Acid)

elective Crystallization
(ASolubility)

Solid Precipitate Mother Liguor
(Less Soluble Diastereomer) (More Soluble Diastereomer)

Purified (R)-Acid
(Target Enantiomer)

Base Recovery

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15266024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for optical resolution using 1-(2,4-Dimethylphenyl)ethylamine as a resolving
agent.

Pharmacological Mechanism: SAR & Biological
Activity

While primarily a chemical tool, this molecule acts as a probe in medicinal chemistry. It is a
chain-shortened homologue of 2,4-Dimethylamphetamine.

Structure-Activity Relationship (SAR)

The distance between the aromatic ring and the amine nitrogen is critical for binding to
Monoamine Transporters (DAT, NET, SERT).

Compound Structure Chain Length Primary Activity
] Phenyl-CH2-CH(Me)- Potent DAT/NET
Amphetamine 2 Carbons
NH2 Releaser
) Phenyl-CH2-CH2- TAAR1 Agonist
Phenethylamine 2 Carbons ) )
NH2 (Rapidly metabolized)

. Weak MAO Inhibitor /
1-Phenylethylamine Phenyl-CH(Me)-NH2 1 Carbon

Trace Amine
1-(2,4-
) (2,4-Me)-Phenyl- MAO
Dimethylphenyl)ethyla 1 Carbon .
) CH(Me)-NH2 Substrate/Inhibitor
mine

Mechanism of Action (Biological)

e MAO Interaction: Like other

-methylbenzylamines, this molecule interacts with Monoamine Oxidase (MAQO). The

-methyl group provides some resistance to deamination compared to benzylamine, but less
than amphetamine. It likely acts as a competitive inhibitor or substrate for MAO-B.
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e TAAR1 Modulation: Substituted phenethylamines are agonists of the Trace Amine
Associated Receptor 1 (TAAR1).[8] While the benzylamine structure (1-carbon) is less potent
than the phenethylamine structure (2-carbon), the 2,4-dimethyl substitution pattern is known
to enhance affinity in related homologues.

o Lack of Psychostimulant Potency: Due to the shortened distance between the phenyl ring
and the nitrogen (1 carbon vs. 2 carbons), 1-(2,4-dimethylphenyl)ethylamine lacks the
necessary conformation to effectively bridge the binding site of the Dopamine Transporter
(DAT). Therefore, it does not exhibit the potent psychostimulant effects of its homologue, 2,4-
Dimethylamphetamine.

Experimental Protocol: Optical Resolution

Objective: Resolve a racemic carboxylic acid (e.g., Ibuprofen derivative) using (S)-1-(2,4-
Dimethylphenyl)ethylamine.

Reagents

e Racemic Acid (10 mmol)
¢ (S)-1-(2,4-Dimethylphenyl)ethylamine (5-6 mmol, 0.5-0.6 eq)

e Solvent: Ethanol (95%) or Isopropanol.

Step-by-Step Methodology

 Dissolution: Dissolve 10 mmol of the racemic acid in minimal boiling ethanol.

e Addition: Add 5 mmol (0.5 equivalents) of (S)-1-(2,4-Dimethylphenyl)ethylamine dropwise to
the hot solution.

o Note: Using 0.5 equivalents ("Method of Half-Quantities") maximizes the theoretical yield
of the less soluble salt.

o Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C
for 12 hours.

o Critical Control Point: Rapid cooling may trap impurities.
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« Filtration: Filter the resulting crystals (Diastereomeric Salt A) and wash with cold ethanol.

e Liberation: Suspend the salt in water and acidify with 1M HCI to pH < 2. Extract the free acid
into Ethyl Acetate.

e Analysis: Determine Enantiomeric Excess (ee%) via Chiral HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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